Cas no 2179038-40-3 (4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine)

• Product Name: 4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine
• CAS No: 2179038-40-3
• MF: C₇H₇BrFNO₂
• MW: 236.03838467598
• CID: 5074340
• Update Time: 2025-08-04

4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine

• Inchi： 1S/C7H7BrFNO2/c1-11-4-12-6-3-10-7(9)2-5(6)8/h2-3H,4H2,1H3
• InChI Key： NZMOCCQOPFPBBZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1OCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4

Additional information on 4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine

4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine: A Comprehensive Overview

4-Bromo-2-fluoro-5-(methoxymethoxy)pyridine (CAS No. 2179038-40-3) is a synthetic organic compound with a pyridine ring as its core structure. This compound is characterized by the presence of three substituents: a bromine atom at position 4, a fluorine atom at position 2, and a methoxymethoxy group at position 5. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound in various research and industrial applications.

The pyridine ring in 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine is an aromatic six-membered ring with one nitrogen atom. This nitrogen atom contributes to the ring's electron-deficient nature, which enhances the reactivity of the compound in certain chemical reactions. The bromine substituent at position 4 introduces electron-withdrawing effects, further stabilizing the aromatic system. Similarly, the fluorine substituent at position 2 also contributes to the electron-deficient nature of the ring, making it more susceptible to nucleophilic attacks in reactions.

The methoxymethoxy group at position 5 is an ether functional group with a methoxy (OCH3) substituent attached to a methylene (CH2) group. This group introduces steric hindrance and can act as an electron-donating group through resonance effects. The presence of this group can influence the reactivity of the pyridine ring by modulating its electronic properties. Overall, the combination of these substituents makes 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine a versatile compound with potential applications in drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the importance of substituted pyridines in medicinal chemistry due to their ability to modulate biological activities. For instance, 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine has been investigated for its potential as a lead compound in anti-cancer drug development. Researchers have found that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

In addition to its biological applications, 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine has also been explored for its role in synthesizing advanced materials. The compound's ability to form coordination complexes with transition metals has been leveraged in designing new catalysts for organic synthesis. For example, recent research has demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The synthesis of 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine typically involves multi-step processes that require careful control of reaction conditions. One common approach involves the bromination of a fluoropyridine derivative followed by alkylation with a methoxymethoxy group using appropriate coupling agents. The optimization of these reaction steps is critical to achieving high yields and ensuring the purity of the final product.

From an environmental perspective, understanding the fate and behavior of 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine in natural systems is essential for assessing its potential impact on ecosystems. Recent studies have focused on determining the biodegradation pathways of this compound under various environmental conditions. These studies have shown that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts.

In conclusion, 4-bromo-2-fluoro-5-(methoxymethoxy)pyridine (CAS No. 2179038-40-3) is a highly versatile compound with significant potential in diverse fields such as medicinal chemistry, catalysis, and materials science. Its unique structural features and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.